Risperidone Pyrimidinone-N-oxide(Risperidone impurity)

• CAS: 1301724-91-3

Core Science & Biosynthesis

Structure Elucidation of Risperidone Pyrimidinone-N-Oxide: A Comprehensive Analytical Guide

Executive Summary

In the pharmaceutical development of the atypical antipsychotic risperidone, rigorous impurity profiling is mandated by ICH Q3A/Q3B guidelines. During oxidative stability testing, the primary degradant observed is typically the piperidine-N-oxide (CAS: 832747-55-4)[1]. However, under specific oxidative stress conditions, a secondary, more elusive isomer is generated: risperidone pyrimidinone-N-oxide (CAS: 1301724-91-3)[2].

Because these two impurities are isobaric (both exhibiting a +16 Da mass shift), standard LC-UV methods are insufficient for differentiation. This whitepaper outlines a self-validating analytical framework—combining High-Resolution Mass Spectrometry (HRMS) collision-induced dissociation (CID) and 2D Nuclear Magnetic Resonance (NMR) spectroscopy—to unambiguously elucidate the regiochemistry of this specific N-oxide impurity.

Mechanistic Rationale: The Regiochemistry of Oxidation

To understand the causality behind our analytical choices, we must first examine the electronic environment of the risperidone molecule. Risperidone contains multiple nitrogen centers with vastly different nucleophilicities:

• Piperidine Nitrogen: A tertiary aliphatic amine. It is highly nucleophilic and sterically accessible, making it the kinetic and thermodynamic primary site for N-oxidation under standard physiological or mild peroxide stress[3].

• Pyrimidinone Nitrogens: The nitrogen atoms within the pyrido[1,2-a]pyrimidin-4-one system are part of a conjugated, electron-deficient moiety.

The Causality of Formation: Oxidation at the N1 position of the pyrimidinone ring requires aggressive oxidative stress to overcome the electron deficiency. This typically occurs during prolonged exposure to hydrogen peroxide, photolytic degradation, or targeted chemoselective oxidation (e.g., metalloporphyrin catalysis)[4][5]. Because the formation of the pyrimidinone-N-oxide is sterically and electronically hindered, its presence in a stability batch indicates severe oxidative stress, necessitating precise structural confirmation to rule out the more benign piperidine-N-oxide.

Self-Validating Protocol for Isolation and Enrichment

To characterize the impurity, it must first be enriched and isolated. The following step-by-step methodology ensures a high-yield recovery of the target degradant without inducing on-column artifact formation.

Step-by-Step Methodology:

• Forced Degradation: Dissolve 100 mg of Risperidone API in 10 mL of Methanol:Water (50:50, v/v). Add 1.0 mL of 10% H2​O2​ .

• Thermal Stress: Incubate the solution at 60°C for 24–48 hours to drive the formation of the thermodynamically less favorable pyrimidinone-N-oxide.

• Reaction Quenching (Critical Step): Neutralize residual peroxide by adding an equimolar amount of sodium bisulfite. Causality: Failing to quench the reaction can lead to artificial N-oxidation during the heated desolvation process in the LC-MS source.

• Preparative LC Isolation:

  • Column: C18 Reverse Phase (250 x 21.2 mm, 5 µm).

  • Mobile Phase: 10 mM Ammonium acetate buffer (pH 6.5) and Acetonitrile (Gradient elution).

  • Collection: Isolate the fraction corresponding to the secondary +16 Da peak (eluting at a different retention time than the primary piperidine-N-oxide standard).

• Lyophilization: Freeze-dry the collected fractions to obtain the pure impurity as a solid powder for NMR analysis.

Figure 1. Self-validating workflow for the isolation and structural elucidation of degradants.

LC-HRMS/MS Elucidation Strategy

Mass spectrometry provides the first layer of our self-validating system by localizing the oxidation to a specific hemisphere of the molecule.

Parent Ion Analysis: HRMS reveals a parent ion [M+H]+ at m/z 427.2140, confirming the addition of one oxygen atom (+15.9949 Da) to the risperidone formula ( C23​H27​FN4​O2​ )[2].

Diagnostic MS/MS Fragmentation Logic: The structural elucidation relies on the predictable CID cleavage of the ethyl linker connecting the benzisoxazole-piperidine moiety and the pyrimidinone moiety[6].

• Standard Risperidone: Yields fragments at m/z 191 (benzisoxazole-piperidine) and m/z 237 (pyrimidinone-ethyl).

• Piperidine-N-oxide (Common): The m/z 191 fragment shifts to m/z 207, while the m/z 237 fragment remains unchanged.

• Pyrimidinone-N-oxide (Target): The m/z 191 fragment remains unchanged, but the m/z 237 fragment shifts to m/z 253 .

This distinct m/z 253 fragment is the definitive mass-spectral signature that the oxygen atom resides on the bicyclic pyrimidinone system.

Figure 2. Diagnostic MS/MS fragmentation logic localizing the N-oxide to the pyrimidinone ring.

NMR Spectroscopic Characterization

While MS/MS localizes the oxidation to the pyrimidinone ring, it cannot definitively prove which atom is oxidized (e.g., distinguishing between N-oxidation at N1 vs. C-hydroxylation). High-resolution 1D and 2D NMR (COSY, HSQC, HMBC) are required to complete the self-validating loop.

The IUPAC nomenclature for this impurity is 3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-1-oxido-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-1-ium-4-one[2]. The presence of the N-oxide at the N1 position exerts a strong electron-withdrawing effect, causing significant downfield shifts in the adjacent protons and carbons compared to the parent API.

Table 1: Comparative NMR Chemical Shifts (Representative Diagnostic Data)

Structural Position	Risperidone δ (ppm)	Pyrimidinone-N-oxide δ (ppm)	Δδ Shift	Diagnostic Value
1 H: C2-Methyl	2.30	2.65	+0.35	Confirms proximity to N1-oxide.
1 H: C9-Methylene	2.85	3.40	+0.55	Strong deshielding confirms N1 is oxidized, not N5.
13 C: C2	158.2	165.4	+7.2	Downfield shift confirms N-oxidation over C-hydroxylation.
13 C: C9	21.5	28.1	+6.6	HMBC correlations to this carbon secure the regiochemistry.

Causality of NMR Interpretation: If the oxidation had occurred at the bridgehead nitrogen (N5), the protons at C6 would exhibit the primary downfield shift. Because the C9 and C2-methyl protons experience the maximum Δδ , the oxygen is unequivocally localized to the N1 position.

Orthogonal Validation & Regulatory Compliance

To ensure absolute trustworthiness, the analytical data must be orthogonally validated. The proposed structure is synthesized via an independent chemical route using targeted chemoselective oxidation[5]. Co-injection of this synthetic standard with the isolated degradation product must yield a single, symmetrical peak in HPLC, and their UV, MS, and NMR spectra must perfectly overlay.

By employing this self-validating matrix of exact mass determination, regioselective MS/MS cleavage, and atom-specific NMR deshielding, scientists can confidently report the structure of risperidone pyrimidinone-N-oxide, ensuring full compliance with regulatory impurity profiling standards.

Sources

• 1. veeprho.com [veeprho.com]
• 2. Risperidone Pyrimidinone-N-oxide(Risperidone impurity) | C23H27FN4O3 | CID 56833719 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Structural studies of impurities of risperidone by hyphenated techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. hyphadiscovery.com [hyphadiscovery.com]
• 6. researchgate.net [researchgate.net]

Mechanism of Risperidone Pyrimidinone-N-Oxide Formation in Forced Degradation: A Comprehensive Technical Guide

Executive Summary

Understanding the forced degradation pathways of active pharmaceutical ingredients (APIs) is a critical mandate in drug development, directly impacting formulation stability, safety profiles, and regulatory submissions. Risperidone, a widely prescribed atypical antipsychotic, presents a complex stability profile due to multiple oxidizable and hydrolyzable sites. While the primary oxidative degradant is well-documented, targeted stress testing reveals a secondary, structurally distinct impurity: Risperidone Pyrimidinone-N-oxide .

This whitepaper provides an in-depth mechanistic analysis of pyrimidinone-N-oxide formation, detailing the chemical causality, diagnostic mass spectrometry profiling, and a self-validating experimental protocol for its isolation and characterization.

Structural Dynamics & Oxidative Susceptibility

Risperidone contains two distinct nitrogen-containing ring systems susceptible to oxidation: the aliphatic piperidine ring and the conjugated tetrahydropyrido-pyrimidinone system.

Under standard oxidative stress (e.g., 3% H₂O₂ at room temperature), the tertiary amine of the piperidine ring acts as the primary nucleophile. With a pKa of approximately 8.2, it rapidly undergoes oxidation to form the kinetic product, Risperidone Piperidine-N-oxide (CAS: 832747-55-4) 1.

However, under targeted or prolonged oxidative conditions—such as metal-catalyzed oxidation, high-concentration peroxide exposure, or specific microenvironmental pH shifts in solid dosage forms—a thermodynamically distinct degradation pathway is activated. This pathway yields Risperidone Pyrimidinone-N-oxide (CAS: 1301724-91-3) 2.

Mechanistic Causality

The N1 nitrogen of the pyrido[1,2-a]pyrimidin-4-one moiety is part of an enamine-like conjugated amide system. Due to the delocalization of its lone pair into the adjacent carbonyl and ring system, it exhibits significantly lower basicity and nucleophilicity compared to the piperidine nitrogen.

• Activation Energy: Oxidation at the pyrimidinone nitrogen requires overcoming a substantially higher activation energy barrier.

• Electrophilic Oxygen Transfer: The formation of the pyrimidinone-N-oxide typically proceeds via a concerted electrophilic oxygen transfer. Reagents that generate highly reactive metal-oxo species (e.g., metalloporphyrins mimicking cytochrome P450 bio-oxidation) are highly effective at driving this site-specific reaction 3.

Oxidative degradation pathways of Risperidone highlighting kinetic vs. catalyzed N-oxide formation.

Analytical Characterization & Quantitative Data

Differentiating the two N-oxides is analytically challenging because they are isobaric (both exhibit a protonated molecular ion [M+H]⁺ at m/z 427). However, their LC-MS/MS fragmentation patterns are entirely distinct, allowing for unambiguous identification without immediate reliance on NMR 4.

Table 1: Comparative Physicochemical Properties of Risperidone N-Oxides

Property	Piperidine N-oxide	Pyrimidinone N-oxide
CAS Number	832747-55-4	1301724-91-3
Molecular Formula	C₂₃H₂₇FN₄O₃	C₂₃H₂₇FN₄O₃
Monoisotopic Mass	426.21 Da	426.21 Da
Oxidation Site	Aliphatic tertiary amine	Conjugated amide/enamine (N1)
Formation Kinetics	Fast (Kinetic product)	Slow (Thermodynamic/Catalyzed)

Table 2: Diagnostic LC-MS/MS Fragmentation Profile (Positive Ion Mode)

Compound	Precursor Ion ([M+H]⁺)	Key Product Ions (m/z)	Diagnostic Significance
Risperidone	411	191, 110	m/z 191 represents the intact pyrimidinone moiety.
Piperidine N-oxide	427	191, 110	Retention of m/z 191 confirms the pyrimidinone ring is unoxidized.
Pyrimidinone N-oxide	427	207 , 110	Shift from 191 to 207 explicitly confirms oxidation at the pyrimidinone ring.

Self-Validating Forced Degradation Protocol

To reliably generate, isolate, and quantify the pyrimidinone-N-oxide, standard 3% H₂O₂ is often insufficient. The following step-by-step protocol utilizes a metalloporphyrin-catalyzed system to mimic metabolic bio-oxidation and enrich the pyrimidinone-N-oxide while maintaining strict mass balance.

Step-by-Step Methodology

• API Stock Preparation: Dissolve Risperidone API in LC-MS grade methanol to achieve a concentration of 1.0 mg/mL.

• Catalyst Activation: Prepare a 0.1 mM solution of a water-soluble Iron(III) porphyrin catalyst in a phosphate buffer (pH 7.4).

• Oxidative Stress Induction: Mix the API stock with the catalyst solution (1:1 v/v). Initiate the reaction by adding Potassium peroxymonosulfate (KHSO₅) as the oxygen donor to a final concentration of 5 mM. Incubate the mixture at 37°C.

• Time-Course Quenching (Critical Step): At predefined intervals (1h, 2h, 4h, 8h), withdraw 100 µL aliquots and immediately quench the reaction by adding 10 µL of 10% sodium metabisulfite.

  • Causality: Quenching is absolutely critical to halt radical propagation. Without it, the reaction will proceed to over-oxidation (forming the di-N-oxide) or cause complete cleavage of the benzisoxazole ring, ruining the mass balance.

• Orthogonal Analysis: Analyze the quenched samples via LC-UV (at 275 nm) and LC-MS/MS.

• Data Validation (Mass Balance): Compare the sum of the molar responses (corrected for relative response factors) of the remaining API, piperidine N-oxide, and pyrimidinone N-oxide against an unstressed control. A mass balance of >95% validates that the system is closed and no volatile or undetected polymeric degradants were formed.

Self-validating forced degradation workflow for isolating Pyrimidinone-N-oxide.

Strategies for Mitigation and Formulation Stability

To prevent the formation of pyrimidinone-N-oxide in finished dosage forms, formulators must address the microenvironmental triggers of oxidation:

• Excipient Selection: Avoid excipients known to harbor high levels of peroxide impurities (e.g., certain grades of povidone or hydroxypropyl cellulose). Studies have shown that risperidone is photochemically oxidized in the presence of hydroxypropyl cellulose at higher pH levels 5.

• Microenvironmental pH Control: The oxidation rate is highly pH-dependent. Maintaining a microenvironmental pH below 4.0 protonates the piperidine nitrogen, altering the overall electron density and reducing the oxidative susceptibility of the entire molecule 5.

• Antioxidant Incorporation: The addition of radical scavengers (e.g., BHT) or chelating agents (e.g., EDTA) is recommended to neutralize trace transition metals that could otherwise catalyze the electrophilic oxygen transfer to the pyrimidinone ring.

References

• Analytical Method Validation as the First Step in Drug Quality Control IntechOpen URL
• Risperidone Pyrimidinone-N-oxide(Risperidone impurity)
• Metalloporphyrin-mediated oxidative degradation of risperidone under mild conditions: an LC-MS/MS study ResearchGate / Pure and Applied Chemistry URL
• Identification and characterization of major degradation products of risperidone in bulk drug and pharmaceutical dosage forms PubMed URL
• Photostability of Risperidone in Tablets J-Stage URL

Sources

• 1. Analytical Method Validation as the First Step in Drug Quality Control | IntechOpen [intechopen.com]
• 2. Risperidone Pyrimidinone-N-oxide(Risperidone impurity) | C23H27FN4O3 | CID 56833719 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification and characterization of major degradation products of risperidone in bulk drug and pharmaceutical dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Photostability of Risperidone in Tablets [jstage.jst.go.jp]

Identification of risperidone impurities in long-term stability studies

An In-Depth Technical Guide on the Identification of Risperidone Impurities in Long-Term Stability Studies

Executive Summary

As a Senior Application Scientist navigating the complexities of drug development, I often encounter the critical challenge of accurately profiling active pharmaceutical ingredient (API) degradation. Risperidone, a potent benzisoxazole derivative used as a second-generation antipsychotic, presents unique analytical challenges due to its susceptibility to oxidation and hydrolysis[1].

This whitepaper provides a comprehensive, causality-driven guide to identifying risperidone impurities during long-term stability studies. By adhering to ICH Q1A(R2) guidelines and employing a self-validating LC-MS/MS methodology, we can definitively map degradation pathways, ensure peak purity, and achieve mass balance—the ultimate hallmarks of scientific trustworthiness in pharmaceutical quality control.

Mechanistic Pathways of Risperidone Degradation

To develop a robust analytical method, we must first understand why risperidone degrades. The molecule contains two highly reactive sites: the tertiary amine in the piperidine ring and the benzisoxazole ring system.

• Oxidative Degradation: The tertiary amine is highly susceptible to oxidation, particularly in the presence of peroxides or prolonged light exposure. This leads to the formation of Risperidone N-oxide (both cis and trans isomers)[2]. The causality here is driven by the electron-rich nature of the nitrogen atom, which readily donates lone pairs to oxidative species.

• Hydrolytic Degradation: Under extreme pH conditions (acidic or basic stress), the benzisoxazole ring undergoes cleavage or hydroxylation. This pathway primarily yields 9-hydroxyrisperidone (also known as paliperidone, the active metabolite) and various bicyclic cleavage products, such as 2-hydroxybenzoyl derivatives[2][3].

Fig 1: Primary degradation pathways of Risperidone under ICH stress conditions.

Regulatory Framework: ICH Q1A(R2) Stability Design

Long-term stability studies are not arbitrary; they are strictly governed by the International Council for Harmonisation (ICH) Q1A(R2) guidelines[4]. The goal is to establish a re-test period or shelf-life by monitoring how the API varies over time under the influence of temperature and humidity.

To predict long-term behavior, we utilize forced degradation (stress testing) to generate the impurities that will eventually appear in the 12-month or 24-month long-term cohorts.

Table 1: ICH Q1A(R2) Core Stability Testing Conditions[5]

Study Type	Storage Condition	Minimum Time Period	Purpose
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 Months	Establish actual shelf-life and degradation profile.
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 Months	Required if significant change occurs at accelerated conditions.
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 Months	Predict long-term degradation trajectories.
Stress Testing	Acid, Base, Peroxide, UV Light	7-14 Days	Force degradation to validate the stability-indicating method.

Analytical Strategy: Stability-Indicating LC-MS/MS Method

A standard HPLC-UV method is insufficient for structural elucidation. We require a Stability-Indicating Assay Method (SIAM) coupled with tandem mass spectrometry (LC-MS/MS)[6].

The Causality of Method Selection:

• Column Choice: A C18 reversed-phase column (e.g., 250 × 4.6 mm, 5 µm) is selected because risperidone and its degradants span a wide range of polarities. The hydrophobic stationary phase effectively retains the non-polar API while allowing polar N-oxides to elute earlier[6].

• Mobile Phase Additives: We utilize 0.1% formic acid or 30 mM ammonium acetate. Why? Risperidone is a basic compound (pKa ~7.9). Maintaining an acidic pH ensures the piperidine nitrogen remains protonated, drastically enhancing ionization efficiency in Positive Electrospray Ionization (ESI+) mode[2].

• Self-Validation (Trustworthiness): A method is only as good as its internal validation. We employ Diode Array Detection (DAD) in series with the MS. The DAD calculates the "Peak Purity Angle" versus the "Purity Threshold." If the angle is less than the threshold, the peak is spectrally homogenous, proving no co-elution is occurring. Furthermore, we mandate a Mass Balance check: the sum of the remaining API and the quantified degradants must equal ~100% of the initial API concentration (accounting for relative response factors).

Fig 2: Self-validating LC-MS/MS workflow for impurity profiling and mass balance.

Step-by-Step Experimental Protocol

Step 1: Sample Preparation & Forced Degradation

• Prepare a stock solution of Risperidone API at 1.0 mg/mL in acetonitrile[7].

• Oxidative Stress: Mix 5 mL of stock with 5 mL of 3% H2​O2​ . Incubate at room temperature for 24 hours[8].

• Hydrolytic Stress: Mix 5 mL of stock with 5 mL of 1M HCl (acid) or 1M NaOH (base). Heat at 60°C for 48 hours[7].

• Neutralize the acid/base samples and dilute all stressed samples to a working concentration of 50 µg/mL using the mobile phase.

Step 2: Chromatographic Separation

• Equilibrate the C18 column at 25°C.

• Set the mobile phase to a gradient of Solvent A (Water + 0.1% Formic Acid) and Solvent B (Acetonitrile). Start at 80:20 (A:B), ramping to 30:70 over 20 minutes to elute strongly retained bicyclic degradants.

• Inject 20 µL of the stressed sample at a flow rate of 1.0 mL/min[6].

Step 3: MS/MS Structural Elucidation

• Operate the mass spectrometer in ESI+ mode. Set the capillary voltage to 3.5 kV and desolvation temperature to 350°C.

• Monitor the parent ion of Risperidone at m/z 411 [M+H]+ .

• Identify the +16 Da mass shifts (m/z 427). To differentiate between 9-hydroxyrisperidone and Risperidone N-oxide (which share the same mass), apply collision-induced dissociation (CID). 9-hydroxyrisperidone will yield a distinct daughter ion at m/z 207 due to the cleavage of the pyrimidine ring, which is absent in the N-oxide spectra[2].

Quantitative Data & Impurity Profiling

By executing the self-validating protocol above, we can systematically categorize the impurities observed during long-term and accelerated stability studies.

Table 2: Key Risperidone Impurities and MS/MS Characteristics[1][2][9]

Impurity / Degradant	Mechanism of Formation	Parent Ion [M+H]+	Key Fragment Ions (m/z)	Relative Retention Time (RRT)
Risperidone (API)	N/A	411	191, 110	1.00
9-Hydroxyrisperidone	Hydrolysis / Oxidation	427	207, 191	~0.85 (More polar)
Risperidone N-oxide	Oxidation (Peroxide)	427	191 (lacks 207)	~0.75 (Highly polar)
Desfluoro Risperidone	Process Impurity (Imp K)	393	173	~1.15 (Less polar)
Z-oxime / E-oxime	Process / Degradation	426	Varies	~1.20

Note: RRT values are approximate and depend strictly on the specific gradient profile utilized in the laboratory.

Conclusion

The identification of risperidone impurities in long-term stability studies requires more than just running a sample through an HPLC. It demands a mechanistic understanding of the molecule's vulnerabilities to oxidation and hydrolysis. By leveraging a self-validating LC-MS/MS workflow—grounded in ICH Q1A(R2) principles, peak purity analysis, and mass balance—scientists can confidently characterize degradation products like 9-hydroxyrisperidone and Risperidone N-oxide. This rigorous approach ensures regulatory compliance and, most importantly, guarantees the safety and efficacy of the final pharmaceutical product.

References

• Stability Indicating HPLC Determination of Risperidone in Bulk Drug and Pharmaceutical Formulations Source: PMC / NIH URL
• Source: Ovid (Elsevier B.V.)
• ICH Q1A(R2)
• Development and Validation of a Stability-Indicating RP-HPLC Method for the Quantitative Determination of Risperidone Source: Pakistan Journal of Medical & Cardiological Review URL
• Analytical Method Validation as the First Step in Drug Quality Control Source: IntechOpen URL
• A Stability Indicating HPLC Method for the Determination of Electrochemically Controlled Release of Risperidone Source: ResearchGate / OUP URL

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• 1. Analytical Method Validation as the First Step in Drug Quality Control | IntechOpen [intechopen.com]
• 2. ovid.com [ovid.com]
• 3. researchgate.net [researchgate.net]
• 4. database.ich.org [database.ich.org]
• 5. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
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• 7. researchgate.net [researchgate.net]
• 8. rjpdft.com [rjpdft.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]

Protocols & Analytical Methods

High-Sensitivity LC-MS/MS Protocol for the Trace Detection and Structural Characterization of Risperidone Impurities

Executive Summary & Regulatory Context

The comprehensive profiling of active pharmaceutical ingredients (APIs) is a cornerstone of modern drug development. For risperidone—a widely prescribed atypical antipsychotic—monitoring trace impurities and degradation products is critical to ensuring patient safety and therapeutic efficacy. Under ICH Q3A/B guidelines, unspecified impurities must be controlled, and under the highly stringent ICH M7 guidelines, mutagenic impurities such as nitrosamines require detection at parts-per-billion (ppb) levels.

This application note details an advanced, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol designed for the trace detection of risperidone's primary impurities: 9-hydroxyrisperidone (an active metabolite and synthesis impurity), risperidone N-oxide (a major oxidative degradant), 9-methylene risperidone , and trace nitrosamine impurities .

Scientific Rationale & Mechanistic Insights

To achieve the selectivity and sensitivity required for trace impurity profiling, the analytical methodologies must be purposefully designed. Every parameter in this protocol is chosen based on the physicochemical properties of risperidone and its degradants.

• Chromatographic Selectivity (The "Why"): Risperidone and its degradants contain basic piperidine and pyrimidine-like nitrogen atoms. A reversed-phase C18 UPLC column is utilized because its hydrophobic stationary phase effectively retains these compounds. However, to prevent peak tailing caused by secondary interactions with residual silanols on the silica support, a volatile buffer of 10 mM ammonium acetate is used. This buffer maintains the mobile phase pH around 6.8, ensuring the basic nitrogens remain in a consistently ionized state without suppressing the MS signal.

• Mass Spectrometric Ionization: Positive Electrospray Ionization (ESI+) is selected because the basic nitrogen atoms in risperidone readily accept protons . The use of methanol over acetonitrile in the organic mobile phase is deliberate; methanol provides superior desolvation efficiency in the ESI source for these specific rigid, multi-ring structures, enhancing the overall signal-to-noise ratio.

• Separation of Isobaric Degradants: Oxidative stress on risperidone yields both risperidone N-oxide and 9-hydroxyrisperidone . Because both degradants have a precursor mass of m/z 427.2 (an addition of 16 amu to risperidone), they are isobaric. MS/MS alone cannot distinguish them if they co-elute; therefore, a carefully optimized shallow gradient is employed to baseline-resolve these species prior to mass analysis .

Fig 1. End-to-end LC-MS/MS analytical workflow for risperidone impurity profiling.

Degradation Pathways of Risperidone

Understanding the chemical degradation of the API is essential for predictive quality control. When exposed to oxidative stress (e.g., hydrogen peroxide or metalloporphyrin-mediated oxidation), risperidone primarily undergoes N-oxidation at the piperidine nitrogen, forming risperidone N-oxide . A secondary, minor pathway involves hydroxylation at the 9-position, yielding 9-hydroxyrisperidone (paliperidone), which is also the primary in vivo metabolite . Furthermore, dehydration or elimination reactions can yield non-polar impurities such as 9-methylene risperidone .

Fig 2. Primary oxidative and degradative pathways of risperidone API.

Step-by-Step Experimental Methodologies

Sample and Standard Preparation

Causality Check: High API concentrations are required to detect impurities at the 0.05% ICH reporting threshold. However, injecting high concentrations of API into an MS can cause detector saturation and ion suppression. Therefore, a divert valve is used to send the main API peak to waste, allowing only the trace impurities to enter the mass spectrometer.

• Standard Stock Solutions: Prepare individual stock solutions of Risperidone, 9-hydroxyrisperidone, Risperidone N-oxide, and Nitrosamine standards (e.g., NDMA) at 1.0 mg/mL in methanol.

• Calibration Curve: Dilute the stock solutions in initial mobile phase (90% A / 10% B) to create a calibration curve ranging from 0.1 ng/mL to 100 ng/mL.

• API Sample Preparation: Weigh exactly 10.0 mg of Risperidone API or crushed tablet equivalent. Dissolve in 10.0 mL of extraction solvent (Methanol:Water 50:50 v/v). Sonicate for 15 minutes, centrifuge at 14,000 rpm for 10 minutes, and filter the supernatant through a 0.22 µm PTFE syringe filter.

• Forced Degradation (Positive Control): To ensure the method can detect oxidative degradants, treat 1.0 mg/mL of Risperidone API with 3% (v/v) H2​O2​ in methanol for 1 hour at room temperature . Quench with sodium thiosulfate and dilute 1:100 prior to injection.

LC-MS/MS Instrument Setup

• Column Equilibration: Install a C18 UPLC column (100 mm × 2.1 mm, 1.7 µm particle size). Equilibrate with 90% Mobile Phase A and 10% Mobile Phase B for 10 column volumes.

• System Suitability Testing (Self-Validation): Inject the 10 ng/mL standard mix six times. The system is only considered valid for acquisition if:

  • The %RSD of the peak areas is ≤2.0% .

  • The chromatographic resolution ( Rs​ ) between 9-hydroxyrisperidone and Risperidone N-oxide is ≥1.5 .

  • Signal-to-noise (S/N) ratio for the lowest calibration point (0.1 ng/mL) is ≥10 .

Data Acquisition

• Execute the gradient program detailed in Table 1.

• Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode using the transitions defined in Table 2.

• Utilize the MS divert valve to direct the LC flow to waste from 4.5 to 5.5 minutes (the elution window of the main Risperidone peak) to prevent source contamination, switching back to the MS to capture late-eluting impurities like 9-methylene risperidone.

Quantitative Data & Method Parameters

The following tables summarize the validated parameters required to execute this protocol. The integration of advanced LC-MS/MS methods ensures selective quantification, which is particularly vital for mitigating risks associated with highly toxic nitrosamine impurities .

Table 1: UHPLC Gradient Conditions

Time (min)	Flow Rate (mL/min)	Mobile Phase A (10 mM Ammonium Acetate, pH 6.8)	Mobile Phase B (Methanol)
0.0	0.4	90%	10%
1.0	0.4	90%	10%
6.0	0.4	30%	70%
8.0	0.4	10%	90%
8.1	0.4	90%	10%

| 10.0 | 0.4 | 90% | 10% |

Table 2: MS/MS MRM Transitions and Collision Energies | Analyte | Precursor Ion ( m/z ) | Product Ion ( m/z ) | Dwell Time (ms) | Collision Energy (eV) | | :--- | :--- | :--- | :--- | :--- | | Risperidone | 411.2 | 191.1 | 50 | 25 | | 9-Hydroxyrisperidone | 427.2 | 207.1 | 50 | 28 | | Risperidone N-oxide | 427.2 | 191.1 | 50 | 25 | | 9-Methylene Risperidone | 409.2 | 191.1 | 50 | 26 | | NDMA (Nitrosamine Impurity) | 75.1 | 43.1 | 100 | 15 |

Table 3: Example Method Validation Metrics (ICH Q2 Framework)

Parameter	Acceptance Criteria	Typical Protocol Results

| Linearity ( R2 ) | ≥0.995 | 0.9992 | | Limit of Detection (LOD) | S/N ≥3 | 0.02 ng/mL | | Limit of Quantitation (LOQ) | S/N ≥10 | 0.10 ng/mL | | Accuracy (Recovery) | 85.0% - 115.0% | 96.4% - 102.1% | | Precision (Inter-day %RSD) | ≤5.0% at LOQ | 3.2% |

Application Note: Advanced Sample Preparation and Extraction Protocols for Risperidone Pyrimidinone-N-Oxide

Target Audience: Analytical Chemists, Formulation Scientists, and DMPK Researchers Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Grounding

As a Senior Application Scientist, I frequently encounter challenges in impurity profiling where the degradation product exhibits vastly different physicochemical properties than the active pharmaceutical ingredient (API). Risperidone, a benzisoxazole-derivative atypical antipsychotic, is highly susceptible to oxidative degradation. Under oxidative stress, the electron-rich nitrogen atoms in the piperidine or pyrimidinone rings oxidize to form Risperidone Pyrimidinone-N-oxide (and its cis/trans isomers) [1].

The Extraction Challenge (Causality): The addition of the N-oxide moiety introduces a strong dipole, drastically shifting the molecule's polarity. While parent risperidone is highly lipophilic and easily extracted using standard non-polar organic solvents, the N-oxide impurity is highly polar. If standard Liquid-Liquid Extraction (LLE) or simple C18 Solid-Phase Extraction (SPE) is applied, the N-oxide will partition into the aqueous waste, leading to false-negative impurity profiles. To achieve quantitative recovery, the sample preparation must utilize specific dielectric solvents (like methylene chloride) or mixed-mode polymeric sorbents that can bridge this polarity gap.

Extraction & Preparation Workflow

Figure 1: Workflow for Risperidone N-oxide extraction across various matrices.

Step-by-Step Methodologies

Protocol A: Synthesis and Isolation of N-Oxide Reference Standard

Commercial impurity standards are often cost-prohibitive. This forced degradation protocol generates high-purity risperidone N-oxide for use as an analytical reference [2].

• Causality: Treating risperidone with 30% H2​O2​ in methanol provides the reactive oxygen species necessary to oxidize the nitrogen centers. Methanol acts as a miscible solvent that stabilizes the intermediate hydroperoxide species without participating in side reactions.

• Step 1 (Dissolution): Dissolve 2.0 g of Risperidone API in 40 mL of HPLC-grade methanol in a round-bottom flask.

• Step 2 (Oxidation): Slowly add 10 mL of 30% hydrogen peroxide ( H2​O2​ ) dropwise to prevent thermal spiking.

• Step 3 (Incubation): Maintain the reaction mixture at 30–35°C for 48 hours. Note: Mild heating accelerates the oxidation kinetics without inducing secondary thermal degradation (e.g., ring cleavage).

• Step 4 (Quenching): Distill the mixture under vacuum at 30°C to remove methanol and unreacted peroxides.

• Step 5 (LLE Partitioning): Add 100 mL of ultra-pure water to the residue. Extract twice with 100 mL of methylene dichloride ( CH2​Cl2​ ). Why CH2​Cl2​ ? The N-oxide is highly polar but retains enough organic character to partition into CH2​Cl2​ (due to its moderate dielectric constant), leaving inorganic peroxides in the aqueous layer.

• Self-Validation System: Monitor reaction completion via Thin Layer Chromatography (TLC) using 2% Methanol in CH2​Cl2​ . Confirm the isolated product via ESI-MS; the [M+H]+ ion peak must appear at m/z 427.2 (confirming the addition of one oxygen atom to risperidone's base mass) [3].

Protocol B: Extraction from Tablet Dosage Forms (Quality Control)

• Causality: Excipients (binders, fillers) can trap the polar N-oxide. An acidified methanolic diluent disrupts the excipient matrix and protonates the analyte, drastically increasing its solubility in the extraction solvent [4].

• Step 1 (Comminution): Accurately weigh and finely grind 20 tablets using an agate mortar.

• Step 2 (Solvation): Transfer a powder mass equivalent to 15 mg of risperidone into a 100 mL volumetric flask. Add 70 mL of diluent (0.1N HCl : Methanol, 30:70 v/v).

• Step 3 (Extraction): Sonicate the suspension for 30 minutes. Why Sonication? Cavitation forces physically break down the tablet micro-particles, ensuring complete solvent penetration into the core matrix.

• Step 4 (Clarification): Make up the volume to 100 mL with the diluent. Filter the solution through a 0.2 µm nylon syringe filter. Critical Choice: Nylon is chosen over PTFE because it is hydrophilic and does not adsorb the polar N-oxide during filtration.

• Self-Validation System: Perform a pre-extraction spike test. Spike a known concentration of synthesized N-oxide into a placebo matrix. Analytical recovery must fall between 98.0% and 102.0% to validate the absence of excipient binding.

Protocol C: Solid-Phase Extraction (SPE) from Biological Matrices (Plasma)

• Causality: Plasma proteins irreversibly bind to analytical columns. A Hydrophilic-Lipophilic Balance (HLB) polymeric sorbent is required because standard silica-based C18 sorbents will not adequately retain the highly polar N-oxide during aqueous wash steps.

• Step 1 (Protein Precipitation): Add 200 µL of plasma to 400 µL of cold acetonitrile (containing a deuterated internal standard). Vortex for 1 min and centrifuge at 10,000 rpm for 10 mins.

• Step 2 (SPE Conditioning): Condition a 30 mg/1 mL HLB cartridge with 1 mL methanol, followed by 1 mL ultra-pure water.

• Step 3 (Loading): Dilute the supernatant from Step 1 with 1 mL of water (to reduce the organic strength) and load onto the cartridge at a flow rate of 1 mL/min.

• Step 4 (Washing): Wash with 1 mL of 5% methanol in water. Why 5%? Keeping the methanol concentration strictly low removes polar endogenous interferences without causing premature elution of the N-oxide.

• Step 5 (Elution): Elute with 1 mL of 2% formic acid in methanol. The acid disrupts secondary hydrogen bonding between the N-oxide and the sorbent, ensuring quantitative elution.

• Self-Validation System: Monitor matrix effects by comparing the peak area of the N-oxide spiked post-extraction versus a neat standard. The calculated matrix effect must be ≤ 15%.

Quantitative Data Presentation

The following table summarizes the validated analytical parameters for Risperidone Pyrimidinone-N-oxide extracted via the aforementioned protocols prior to UPLC-MS/MS analysis.

Validation Parameter	Tablet Extraction (Protocol B)	Plasma Extraction (Protocol C)	Pharmacopeial Acceptance Criteria
Absolute Recovery (%)	99.4 – 101.4%	88.5 – 92.3%	98-102% (Formulation), >85% (Bio)
Linearity ( R2 )	0.9995	0.9989	≥ 0.998
LOD (ng/mL)	15.0	0.5	Signal-to-Noise ≥ 3:1
LOQ (ng/mL)	45.0	1.5	Signal-to-Noise ≥ 10:1
Matrix Effect (%)	N/A	8.2%	≤ 15%

References

• National Center for Biotechnology Information (PubChem). Risperidone Pyrimidinone-N-oxide (CID 56833719).[Link]

• Der Pharma Chemica. Synthesis and Characterization of Impurities Listed in United States Pharmacopeia of Risperidone Tablets.[Link]

• Rasayan Journal of Chemistry. Determination of Impurities of Risperidone API by Ultra Performance Liquid Chromatography (UPLC).[Link]

• Research Journal of Pharmacy and Technology. New Simple, Sensitive and Economical UV Spectrophotometric Method for Estimation of Risperidone in Tablet Dosage Form and its Peroxide Degradation Kinetic.[Link]

Application Notes and Protocols for In Vitro Metabolism Studies of Risperidone and the Investigation of Pyrimidinone-N-Oxide Formation

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on conducting in vitro metabolism studies of the atypical antipsychotic drug, risperidone. The primary focus is on established metabolic pathways and a detailed protocol to investigate the potential formation of a lesser-known metabolite, risperidone pyrimidinone-N-oxide.

Introduction: The Critical Role of In Vitro Metabolism Studies in Drug Development

In vitro metabolism studies are a cornerstone of modern drug development, providing critical insights into the metabolic fate of a new chemical entity (NCE). By elucidating metabolic pathways, identifying key metabolizing enzymes, and characterizing potential metabolites, these studies inform predictions of in vivo pharmacokinetics, potential drug-drug interactions (DDIs), and inter-individual variability in drug response.[1][2][3] For a drug like risperidone, which is extensively metabolized in the liver, a thorough understanding of its biotransformation is paramount for its safe and effective clinical use.[4][5]

Risperidone's metabolism is well-documented to be primarily mediated by cytochrome P450 (CYP) enzymes, leading to the formation of its major active metabolite, 9-hydroxyrisperidone.[6][7][8] However, the formation of other minor metabolites, including N-oxides, can also have significant implications for the drug's overall disposition and potential for idiosyncratic toxicities. This guide provides a robust framework for not only confirming the known metabolic pathways of risperidone but also for exploring the formation of risperidone pyrimidinone-N-oxide, a potential metabolite or degradation product.

The Metabolic Landscape of Risperidone

Risperidone undergoes extensive hepatic metabolism, with two primary pathways accounting for the majority of its clearance: 9-hydroxylation and N-dealkylation.[6][7]

• 9-Hydroxylation: This is the main metabolic pathway, leading to the formation of 9-hydroxyrisperidone (paliperidone), which is also a pharmacologically active antipsychotic agent.[6][7] This reaction is predominantly catalyzed by CYP2D6 , with a minor contribution from CYP3A4 .[8][9][10] The genetic polymorphism of CYP2D6 can lead to significant inter-individual differences in the plasma concentrations of risperidone and its active moiety (the sum of risperidone and 9-hydroxyrisperidone).[5][10]

• N-Dealkylation: A minor pathway that involves the removal of the ethyl-piperidine side chain, is also mediated by CYP3A4 .[5][6]

• N-Oxidation: The formation of N-oxides is a common metabolic pathway for many xenobiotics containing nitrogen atoms.[6][9] For risperidone, N-oxidation can potentially occur at two sites: the piperidine nitrogen, leading to risperidone-cis-N-oxide and risperidone-trans-N-oxide, and the pyrimidinone ring nitrogen, which would form risperidone pyrimidinone-N-oxide . While piperidine N-oxides are mentioned as impurities, the enzymatic formation of the pyrimidinone-N-oxide is not well-documented in the literature.[4][5] Flavin-containing monooxygenases (FMOs) are a superfamily of enzymes known to catalyze the N-oxidation of a wide variety of compounds and could potentially be involved in risperidone N-oxide formation.[6][7][11] There is also evidence of CYP-mediated N-oxidation of pyrimidine rings in other compounds.[10]

Visualizing the Primary Metabolic Pathways of Risperidone

Sources

• 1. waters.com [waters.com]
• 2. researchgate.net [researchgate.net]
• 3. Bot Verification [rasayanjournal.co.in]
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• 5. Flavin Containing Monooxygenases and Metabolism of Xenobiotics - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. optibrium.com [optibrium.com]
• 8. Mammalian flavin-containing monooxygenases: structure/function, genetic polymorphisms and role in drug metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Elucidating the mechanism of cytochrome P450-mediated pyrimidine ring conversion to pyrazole metabolites with the BACE1 inhibitor GNE-892 in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. Formation Mechanism and In Vitro Evaluation of Risperidone-Containing PLGA Microspheres Fabricated by Ultrafine Particle Processing System - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving chromatographic resolution between risperidone and pyrimidinone-N-oxide

Welcome to the technical support center for optimizing the chromatographic separation of risperidone and its critical process impurity, pyrimidinone-N-oxide. This guide is designed for researchers, analytical scientists, and drug development professionals who are encountering challenges in achieving adequate resolution between these two closely eluting compounds. Here, we move beyond generic advice to provide in-depth, scientifically grounded solutions in a direct question-and-answer format.

Introduction: The Separation Challenge

Risperidone, a basic compound, and its N-oxide impurity present a classic chromatographic challenge. The N-oxide is more polar than the parent drug, but their structural similarity can lead to significant peak co-elution, especially during method development. Achieving a baseline resolution (Rs > 1.5) is critical for accurate quantitation and ensuring drug product quality. This guide will walk you through a logical, stepwise approach to troubleshoot and resolve this separation.

Frequently Asked Questions & Troubleshooting Guides

Q1: Why is my resolution between risperidone and pyrimidinone-N-oxide so poor on a standard C18 column?

Answer: The primary reason for poor resolution is the complex acid-base chemistry of risperidone and the subtle difference in polarity between it and its N-oxide.

Scientific Rationale: Risperidone is a dibasic compound with two key pKa values: approximately 8.3-8.6 for the piperidine nitrogen and a lower pKa for the pyrimidine moiety.[1][2][3] The pyrimidinone-N-oxide, while more polar due to the N-O bond, also possesses basic character, though it is significantly less basic than the parent amine.[4]

At a mid-range pH (e.g., pH 5-7), risperidone is partially protonated. This can lead to two undesirable outcomes:

• Poor Peak Shape: Interaction between the positively charged risperidone molecule and residual, negatively charged silanols on the silica-based C18 column surface can cause significant peak tailing.[5]

• Shifting Retention and Selectivity: Small fluctuations in mobile phase pH near the pKa of an analyte can cause large, unpredictable shifts in retention time, making the method unreliable.[6][7]

The N-oxide's retention is also pH-dependent, but its response curve to pH changes will differ from that of risperidone. When the mobile phase pH is not carefully controlled in an optimal range, the selectivity between the two compounds is often compromised.

Q2: How does mobile phase pH affect the separation, and what is the optimal pH range to work in?

Answer: Mobile phase pH is the most powerful tool for manipulating the retention and selectivity of these compounds. The optimal strategy is to operate at a pH that is at least 2 units away from the pKa of the primary basic center of risperidone (pKa ≈ 8.3-8.6). This leads to two viable approaches: low pH or high pH.

Scientific Rationale: By adjusting the mobile phase pH, you control the ionization state of the molecules.[5]

• At Low pH (e.g., pH 2.5 - 3.5): Risperidone will be fully protonated (positively charged). This consistent state of ionization leads to more stable retention times. Furthermore, the acidic conditions suppress the ionization of residual silanols on the stationary phase, minimizing the secondary interactions that cause peak tailing.[8] In this range, the separation is primarily driven by the small differences in hydrophobicity between the protonated risperidone and the more polar N-oxide.

• At High pH (e.g., pH 9.5 - 10.5): Risperidone will be in its neutral, un-ionized state. This dramatically increases its hydrophobicity and, therefore, its retention on a C18 column.[9] The N-oxide will also be neutral. This approach can yield excellent peak shapes and often provides a different selectivity profile compared to the low pH method. Caution: Standard silica-based C18 columns are not stable at high pH. This approach requires a modern, pH-stable column, such as a hybrid-silica or ethylene-bridged hybrid (BEH) particle column.

For most labs, starting with a low pH is the recommended and most robust approach.

Visualizing the Effect of pH on Risperidone Ionization

Caption: Effect of Mobile Phase pH on Risperidone's Ionization State and Chromatographic Behavior.

Troubleshooting Protocol: Systematic pH Scouting Study

This protocol outlines a systematic experiment to determine the optimal mobile phase pH for your specific column and system.

Objective: To evaluate the effect of mobile phase pH on the retention time (RT), resolution (Rs), and peak shape (Tailing Factor, Tf) of risperidone and pyrimidinone-N-oxide.

Materials:

• HPLC system with UV detector (detection at ~280 nm is a good starting point).[10]

• Reversed-phase C18 column (e.g., 150 x 4.6 mm, 5 µm).

• Risperidone and pyrimidinone-N-oxide reference standards.

• HPLC-grade acetonitrile (ACN) and/or methanol (MeOH).

• HPLC-grade water.

• Buffers: Formic acid, ammonium formate, potassium phosphate.

Step-by-Step Methodology:

• Prepare Stock Solutions:

  • Prepare a stock solution of risperidone (e.g., 1 mg/mL) in a suitable solvent like methanol.

  • Prepare a stock solution of the N-oxide impurity similarly.

  • Create a mixed working standard solution containing both analytes at a relevant concentration (e.g., risperidone at 100 µg/mL and the N-oxide at 10 µg/mL).

• Prepare Mobile Phases:

  • Mobile Phase A (Aqueous): Prepare three separate 10 mM aqueous buffers.

    • pH 3.0: Use 10 mM potassium phosphate or ammonium formate, and adjust pH with formic acid or phosphoric acid.

    • pH 4.5: Use 10 mM ammonium formate or potassium phosphate, and adjust pH.

    • pH 6.5: Use 10 mM potassium phosphate, and adjust pH.[11]

  • Mobile Phase B (Organic): Acetonitrile.

• Set Initial HPLC Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • UV Detection: 280 nm.

  • Gradient: A generic starting gradient can be 5% to 95% B over 15 minutes.

• Execute the Experiments:

  • Equilibrate the column thoroughly with the pH 3.0 mobile phase (at least 10-15 column volumes).

  • Inject the mixed standard solution and record the chromatogram.

  • Repeat the process for the pH 4.5 and pH 6.5 mobile phases, ensuring proper column equilibration between each run.

• Analyze and Tabulate the Data:

  • For each pH condition, measure the retention time (RT), peak area, tailing factor (Tf), and the resolution (Rs) between the N-oxide and risperidone peaks.

  • Organize the results in a table for easy comparison.

Data Presentation: Example pH Scouting Results

Mobile Phase pH	Analyte	Retention Time (min)	Tailing Factor (Tf)	Resolution (Rs)	Observations
3.0	N-Oxide	4.2	1.1	\multirow{2}{}{2.1 }	Excellent peak shapes, baseline separation.
Risperidone	4.9	1.2
4.5	N-Oxide	5.8	1.4	\multirow{2}{}{1.3 }	Increased tailing, loss of resolution.
Risperidone	6.4	1.6
6.5	N-Oxide	7.1	1.7	\multirow{2}{*}{0.8 }	Significant peak tailing, co-elution.
Risperidone	7.4	2.2

Note: The data above is illustrative but represents a typical outcome for this type of experiment.

Q3: My peak shape is still poor even at low pH. What else can I do?

Answer: If peak tailing persists at low pH, the issue may be related to the choice of organic modifier, buffer concentration, or the column itself.

Scientific Rationale & Solutions:

• Change the Organic Modifier: While acetonitrile is common, methanol can offer different selectivity due to its hydrogen-bonding properties.[5] Sometimes, a switch from ACN to MeOH can improve peak shape and alter the elution order, potentially increasing resolution.

• Increase Buffer Concentration: A 10 mM buffer is a good starting point, but for strongly basic compounds, increasing the buffer concentration to 20-25 mM can improve peak symmetry. The higher concentration of buffer ions more effectively "shields" the analyte from interacting with the stationary phase silanols.

• Evaluate Your Column: Not all C18 columns are created equal. Older, "Type A" silica columns have a higher concentration of acidic silanols. Modern, high-purity, "Type B" silica columns that are extensively end-capped are far superior for analyzing basic compounds. If you are using an older column, switching to a modern equivalent can make a dramatic difference. Columns with embedded polar groups or phenyl-hexyl phases can also offer alternative selectivity.

Workflow for Advanced Troubleshooting

Caption: A systematic workflow for troubleshooting poor resolution of Risperidone and its N-oxide.

References

• Stability Indicating HPLC Determination of Risperidone in Bulk Drug and Pharmaceutical Formulations. (n.d.). PMC. Retrieved from [Link]

• Risperidone | C23H27FN4O2. (n.d.). PubChem. Retrieved from [Link]

• Effect of pH on LC-MS Analysis of Amines. (n.d.). Waters Corporation. Retrieved from [Link]

• USP Monographs: Risperidone. (n.d.). Pharmacopeia. Retrieved from [Link]

• Reversed Phase HPLC Method Development. (n.d.). Phenomenex. Retrieved from [Link]

• Effect of mobile-phase pH on the chromatographic behavior of biogenic amine neurotransmitters and their metabolites. (n.d.). AKJournals. Retrieved from [Link]

• Pyridine-N-oxide. (n.d.). Wikipedia. Retrieved from [Link]

• Spectrophotometric Determination of pKa and Log P of Risperidone. (2017). Journal of Applied Pharmaceutical Science. Retrieved from [Link]

• HPLC Method Development For Basic Molecules: A Case Study. (2025). PharmaGuru. Retrieved from [Link]

• Risperidone. (2011). USP 35. Retrieved from [Link]

• Back to Basics: The Role of pH in Retention and Selectivity. (2026). LCGC International. Retrieved from [Link]

• Risperidone - Definition, Identification, Assay. (2026). USP 2025. Retrieved from [Link]

• Developing In Vitro–In Vivo Correlation of Risperidone Immediate Release Tablet. (n.d.). PMC. Retrieved from [Link]

• How does an acid pH affect reversed-phase chromatography separations?. (2023). Biotage. Retrieved from [Link]

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• 1. Risperidone | C23H27FN4O2 | CID 5073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Developing In Vitro–In Vivo Correlation of Risperidone Immediate Release Tablet - PMC [pmc.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Pyridine-N-oxide - Wikipedia [en.wikipedia.org]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. akjournals.com [akjournals.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. biotage.com [biotage.com]
• 9. waters.com [waters.com]
• 10. Stability Indicating HPLC Determination of Risperidone in Bulk Drug and Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. uspbpep.com [uspbpep.com]

Reference Data & Comparative Studies

A Comparative Guide to Risperidone N-Oxide and Related Substances for Research and Development

This guide provides an in-depth comparison of risperidone N-oxide and other critical risperidone-related substances for researchers, scientists, and drug development professionals. It delves into their metabolic origins, physicochemical and pharmacological properties, and the analytical methodologies required for their distinct quantification. The objective is to equip researchers with the foundational knowledge to design robust experiments and interpret data accurately in the context of drug metabolism, pharmacokinetics, and quality control.

Introduction to Risperidone and its Metabolic Landscape

Risperidone is a widely prescribed second-generation (atypical) antipsychotic agent used in the treatment of schizophrenia, bipolar disorder, and other psychiatric conditions.[1][2][3] Its therapeutic action is primarily mediated through a potent antagonism of dopamine D2 (D2) and serotonin 5-HT2A (5-HT2A) receptors.[4][5] However, the clinical effect is not solely attributable to the parent drug. The biotransformation of risperidone in the body yields a complex profile of related substances, each with unique properties and significance.

The in-vivo fate of risperidone is governed by extensive hepatic metabolism, which leads to considerable inter-individual variability in plasma concentrations and clinical response.[1] Understanding this metabolic landscape is paramount for drug development, from lead optimization and preclinical toxicology to clinical pharmacology and therapeutic drug monitoring. The most prominent related substances include the pharmacologically active metabolite, 9-hydroxyrisperidone (paliperidone), and various oxidation products, such as risperidone N-oxide. This guide focuses on comparing risperidone N-oxide to the parent drug and its major active metabolite, providing the necessary context for their roles in research and pharmaceutical analysis.

Metabolic Pathways: The Origin of Risperidone's Related Substances

The primary metabolic pathway for risperidone is aliphatic hydroxylation to form 9-hydroxyrisperidone, a major metabolite that is also marketed as the drug paliperidone.[1][2] This reaction is predominantly catalyzed by the cytochrome P450 2D6 (CYP2D6) enzyme, with minor contributions from CYP3A4.[1][6][7] The genetic polymorphism of CYP2D6 is a well-established cause of variability in patient response to risperidone.[1][8]

Besides hydroxylation, risperidone can undergo oxidation at the nitrogen atom of the piperidine ring, leading to the formation of risperidone N-oxide.[9] Other minor metabolic routes include N-dealkylation.[1][2] The formation of these different substances is a critical consideration in drug development, as they may possess their own pharmacological activity, contribute to the side-effect profile, or serve as important biomarkers of drug exposure and metabolism.

Caption: Metabolic pathways of risperidone.

Comparative Physicochemical and Pharmacological Profiles

A clear understanding of the distinct properties of risperidone and its related substances is essential for their accurate analysis and for interpreting their biological effects. While risperidone and 9-hydroxyrisperidone have similar pharmacological activities, risperidone N-oxide's profile is less characterized but known to be different.[2][8][9]

Property	Risperidone	9-Hydroxyrisperidone (Paliperidone)	Risperidone N-Oxide
Molecular Formula	C23H27FN4O2[10][11]	C23H27FN4O3	C23H27FN4O3[9]
Molecular Weight	410.48 g/mol [4][10][11]	426.48 g/mol	426.48 g/mol
Primary Metabolic Route	N/A (Parent Drug)	Hydroxylation of Risperidone[1][2][6]	Oxidation of Risperidone[9]
Key Receptor Affinities	Potent D2 and 5-HT2A antagonist[4][5][12]	Similar to Risperidone[2][8]	Altered receptor binding affinities[9]
Pharmacological Activity	Active antipsychotic agent[13]	Active antipsychotic agent[6][7][8]	Less understood, may have antiemetic properties[9]
Plasma Protein Binding	~90%[6][8]	~77%[6][8]	Data not widely available
Blood-Brain Barrier	Limited by P-glycoprotein[14]	Limited by P-glycoprotein[14]	Data not widely available

Note: The sum of risperidone and 9-hydroxyrisperidone concentrations is often referred to as the "active moiety" due to their similar pharmacological properties.[1][2]

Analytical Methodologies for Separation and Quantification

The structural similarities among risperidone and its related substances necessitate robust analytical methods for their separation and quantification, especially in complex biological matrices. High-Performance Liquid Chromatography (HPLC) coupled with UV or mass spectrometry (MS) detection is the most common approach.[15][16][17]

The choice of method depends on the research question. For instance, quantifying the active moiety in a pharmacokinetic study may have different requirements than identifying and quantifying a specific impurity like risperidone N-oxide in a drug substance. The use of certified reference standards for each compound is critical for method validation and ensuring accurate quantification.[10][11][12][13][18]

Experimental Protocol: A General HPLC-UV Method

This protocol provides a foundational approach for the simultaneous determination of risperidone and 9-hydroxyrisperidone in plasma. Optimization will be required for the inclusion of risperidone N-oxide and for specific applications.

1. Sample Preparation (Liquid-Liquid Extraction):

• To 1 mL of plasma sample, add an internal standard (e.g., clozapine).[17]

• Alkalinize the sample with 1 mL of 2 M NaOH.[17]

• Add 5 mL of an extraction solvent (e.g., diisopropyl ether-isoamyl alcohol, 99:1 v/v) and vortex for 2 minutes.[17]

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 200 µL of the mobile phase and inject a defined volume (e.g., 50 µL) into the HPLC system.[15]

2. Chromatographic Conditions:

• Column: A reversed-phase C18 or C8 column is typically used.[16][17]

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol) is common.[16][17][19] Gradient elution may be necessary for optimal separation of all related substances.[16]

• Flow Rate: Typically around 1.0 mL/min.[17][19]

• Detection: UV detection is often set around 280 nm.[20]

Caption: General workflow for HPLC analysis.

Significance in Drug Development and Research

• Pharmacological Activity and the "Active Moiety" Concept: The fact that 9-hydroxyrisperidone is an active metabolite with a similar pharmacological profile to the parent drug is of high clinical significance.[2][8] This has led to the concept of the "active moiety," where the combined plasma concentrations of both risperidone and 9-hydroxyrisperidone are considered for therapeutic effect and dose adjustments.[1][2]

• Impurity Profiling and Quality Control: Risperidone N-oxide and other related substances are considered impurities in the drug substance and formulated product. Regulatory agencies require their identification, quantification, and control within strict limits. Therefore, having well-characterized reference standards and validated analytical methods is a regulatory necessity.

• Therapeutic Drug Monitoring (TDM): Monitoring the plasma concentrations of the active moiety can help optimize therapy, especially in patients with poor response or those experiencing adverse effects.[21] The ratio of risperidone to 9-hydroxyrisperidone can also provide insights into a patient's CYP2D6 metabolizer status.[22][23]

• Prodrug and Metabolic Stability Studies: Risperidone N-oxide has been investigated as a potential prodrug of risperidone.[9] Studying the formation and fate of metabolites like the N-oxide is crucial in early drug discovery to predict the metabolic stability and potential for drug-drug interactions.

Conclusion

A thorough understanding and the ability to analytically differentiate between risperidone N-oxide, 9-hydroxyrisperidone, and the parent drug, risperidone, are fundamental for any research or development program involving this antipsychotic agent. Their distinct metabolic origins, physicochemical properties, and pharmacological activities necessitate a multi-faceted approach to their study. The use of high-purity reference standards and robust, validated analytical methods, such as HPLC, is indispensable for generating accurate and reproducible data. This guide serves as a foundational resource to support the scientific rigor required in the fields of pharmaceutical analysis, drug metabolism, and clinical pharmacology.

References

• Risperidone and Paliperidone Pathway, Pharmacokinetics. ClinPGx. [Link]

• Pharmacokinetics of Risperidone: Clinical Summary. Psychopharmacology Institute. [Link]

• Metabolism of risperidone to 9-hydroxyrisperidone by human cytochromes P450 2D6 and 3A4. PubMed. [Link]

• Determination of Risperidone and its Active Metabolite 9-Hydroxyrisperidone in Plasma by Dispersive Liquid Liquid Microextraction. Avicenna Journal of Medical Biochemistry. [Link]

• Optimization of Bioanalytical LC Method for Simultaneous Determination of Risperidone And Its Active Metabolite 9-OH Risperidone. iosrphr.org. [Link]

• Risperidone | USP | Pharmacopoeia | Reference Standards. PharmaCompass.com. [Link]

• Determination of risperidone and its major metabolite 9-hydroxyrisperidone in human plasma by reversed-phase liquid chromatography with ultraviolet detection. PubMed. [Link]

• Risperidone, United States Pharmacopeia (USP) Reference Standard. Scientific Laboratory Supplies. [Link]

• Risperidone | C23H27FN4O2. PubChem - NIH. [Link]

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Comparative in vitro toxicity of risperidone and its N-oxide impurity

An In-Depth Comparative Guide to the In Vitro Toxicity of Risperidone and its N-oxide Impurity

Authored by a Senior Application Scientist

In the landscape of pharmaceutical development, the meticulous evaluation of a drug's impurity profile is as critical as assessing the efficacy of the active pharmaceutical ingredient (API) itself. Impurities, which can arise from manufacturing processes, degradation, or storage, have the potential to impact the safety and quality of the final drug product.[1][2][3] This guide provides a detailed comparative analysis of the in vitro toxicity of risperidone, a widely prescribed second-generation antipsychotic, and its prominent process impurity and metabolite, risperidone N-oxide.

Risperidone is utilized in the treatment of schizophrenia, bipolar disorder, and irritability associated with autism.[4][5] Its metabolism and potential for degradation can lead to the formation of various related substances, including the N-oxide form.[1] Understanding the toxicological profile of such impurities is a regulatory expectation and a scientific necessity to ensure patient safety. This document synthesizes available data, highlights critical knowledge gaps, and provides detailed experimental protocols for researchers and drug development professionals engaged in this essential area of inquiry.

Physicochemical Properties: The Parent Compound and its Impurity

A foundational step in any comparative toxicological assessment is the characterization of the molecules . While structurally similar, the addition of an oxygen atom to the piperidine nitrogen in risperidone to form the N-oxide derivative can alter its physicochemical properties, potentially influencing its biological interactions and toxicological profile.

Property	Risperidone	Risperidone N-Oxide
Molecular Formula	C23H27FN4O2	C23H27FN4O3[6][7]
Molecular Weight	410.5 g/mol	426.5 g/mol [6]
Structure	3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	(1s,4r)-4-(6-fluorobenzo[d]isoxazol-3-yl)-1-(2-(2-methyl-4-oxo-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-3-yl)ethyl)piperidine 1-oxide[6]

Comparative In Vitro Toxicity: A Tale of Missing Data

A thorough review of the available scientific literature reveals a significant disparity in the toxicological data for risperidone versus its N-oxide impurity. While risperidone has been the subject of numerous studies, data on the in vitro toxicity of risperidone N-oxide is notably scarce, with safety data sheets repeatedly stating "No data available" for key toxicological endpoints.[6][8]

Toxicological Endpoint	Risperidone	Risperidone N-Oxide
Cytotoxicity (IC50)	IC50 of 48 nM in human blood lymphocytes.	No data available[6]
Mechanism of Cytotoxicity	Induction of oxidative stress, increased Reactive Oxygen Species (ROS), mitochondrial membrane collapse, and lysosomal damage.[5]	No data available[6]
Genotoxicity	Increased DNA damage at moderate and maximum doses in human lymphocytes (Comet assay).[9] A full battery of genotoxicity studies has been conducted.[10]	No data available for germ cell mutagenicity[6]

Insights into Risperidone's In Vitro Toxicity

Studies on human blood lymphocytes have demonstrated that risperidone exhibits cytotoxicity in a concentration-dependent manner. The primary mechanism appears to be the induction of oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these reactive products.[5] Key findings include:

• Increased ROS Production: Risperidone exposure leads to a significant increase in intracellular ROS levels.

• Mitochondrial Dysfunction: The drug has been shown to cause a collapse of the mitochondrial membrane potential, indicating mitochondrial toxicity.

• Lysosomal Damage: Damage to the lysosomal membrane has also been observed in lymphocytes treated with risperidone.

• Depletion of Antioxidants: A decrease in intracellular glutathione (GSH), a critical antioxidant, is associated with risperidone exposure.[5]

The Data Gap for Risperidone N-Oxide

In stark contrast, publicly accessible toxicological data for risperidone N-oxide is virtually nonexistent. Material Safety Data Sheets (MSDS) for this compound consistently report a lack of information on acute toxicity, skin and eye irritation, sensitization, germ cell mutagenicity, carcinogenicity, and reproductive toxicity.[6][8] This represents a critical knowledge gap. Regulatory guidelines, such as those from the International Council for Harmonisation (ICH), emphasize the need to evaluate impurities for their potential toxic effects.[2][3][11] The absence of data for risperidone N-oxide makes a direct, evidence-based comparison challenging and underscores the need for further investigation.

Visualizing the Path to Cellular Damage and Assessment

To better understand the processes at play, the following diagrams illustrate the proposed mechanism of risperidone-induced toxicity and a general workflow for its assessment.

Caption: Proposed mechanism of risperidone-induced cytotoxicity.

Caption: Workflow for comparative in vitro toxicity assessment.

Experimental Protocols for Key In Vitro Toxicity Assays

To facilitate further research into this data gap, this section provides detailed, self-validating protocols for essential in vitro toxicity assays.

Protocol 1: Cell Viability Assessment via MTT Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[12][13] Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the tetrazolium dye MTT to formazan, a purple crystalline product.

Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of risperidone and risperidone N-oxide in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include wells with untreated cells (negative control) and wells with a known cytotoxic agent (positive control).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile PBS. Add 20 µL of the MTT stock solution to each well and incubate for 3-4 hours at 37°C, allowing the formazan crystals to form.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a 0.01 M HCl solution with 10% SDS) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the results to determine the IC50 value (the concentration of the compound that inhibits cell viability by 50%).

Protocol 2: Cytotoxicity Assessment via Lactate Dehydrogenase (LDH) Assay

The LDH assay quantifies cytotoxicity by measuring the activity of lactate dehydrogenase released from damaged cells into the culture supernatant.[14][15] It is a reliable marker of compromised cell membrane integrity.[16][17]

Methodology:

• Experimental Setup: Seed and treat cells with risperidone and risperidone N-oxide in a 96-well plate as described in the MTT protocol. Include three sets of controls:

  • Spontaneous LDH Release: Untreated cells.

  • Maximum LDH Release: Untreated cells lysed with a lysis buffer (e.g., 1% Triton X-100) 30 minutes before the end of the incubation.

  • Background: Culture medium without cells.

• Sample Collection: After the incubation period, centrifuge the plate at 250 x g for 5 minutes.

• Assay Reaction: Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.

• Reagent Addition: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate, cofactor, and a tetrazolium dye). Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of the stop solution provided with the assay kit.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Analysis: Calculate the percentage of cytotoxicity using the formula: (% Cytotoxicity) = [(Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)] * 100.

Protocol 3: Apoptosis Assessment via Caspase-3 Activity Assay

Caspase-3 is a key executioner caspase in the apoptotic pathway.[18][19] This colorimetric assay measures its activity through the cleavage of a specific peptide substrate linked to a chromophore, p-nitroaniline (pNA).[20][21]

Methodology:

• Cell Treatment and Lysis:

  • Treat cells in culture plates or flasks with risperidone and risperidone N-oxide for the desired duration.

  • Harvest the cells (both adherent and floating) and wash with ice-cold PBS.

  • Resuspend the cell pellet in 50 µL of chilled cell lysis buffer and incubate on ice for 15-20 minutes.[20]

  • Centrifuge at 16,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Protein Quantification: Transfer the supernatant (cytosolic extract) to a new, pre-chilled tube. Determine the protein concentration of each lysate using a standard method (e.g., Bradford or BCA assay).

• Assay Setup:

  • In a 96-well plate, add 50-200 µg of protein from each sample per well. Adjust the volume to 50 µL with cell lysis buffer.

  • Prepare a reaction buffer containing DTT (as per kit instructions). Add 50 µL of the 2x Reaction Buffer to each well.[21]

• Substrate Addition: Add 5 µL of the Caspase-3 substrate (DEVD-pNA) to each well.

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Data Acquisition: Measure the absorbance at 405 nm using a microplate reader.

• Analysis: Compare the absorbance values of the treated samples to the untreated control to determine the fold-increase in Caspase-3 activity.

Conclusion and Future Directions

The available evidence clearly indicates that risperidone can induce in vitro cytotoxicity, primarily through mechanisms involving oxidative stress. However, the toxicological profile of its N-oxide impurity remains largely uncharacterized. This significant data gap prevents a comprehensive risk assessment and highlights an area where further research is urgently needed.

For drug development professionals, this guide serves as a call to action. It is imperative to conduct direct, side-by-side comparative studies of risperidone and risperidone N-oxide using a battery of in vitro toxicological assays, such as those detailed above. Such studies are essential to:

• Quantify the cytotoxic potential of the N-oxide impurity and determine its IC50 value.

• Elucidate the mechanisms of any observed toxicity.

• Assess the genotoxic potential in accordance with ICH M7 guidelines.[22]

By systematically evaluating the toxicity of all significant impurities, we can ensure the development of safer and higher-quality pharmaceutical products, ultimately protecting patient health.

References

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• Yousefsani, B. S., et al. (2022).
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Cross-Validation of HPLC and UPLC Methods for Risperidone N-oxide: A Technical Comparison Guide

Introduction: The Analytical Challenge of Risperidone N-oxide

Risperidone is a widely prescribed atypical antipsychotic. During its lifecycle—from active pharmaceutical ingredient (API) synthesis to shelf-life storage—it is highly susceptible to oxidative degradation. Specifically, the tertiary amine in its piperidine ring readily oxidizes to form Risperidone N-oxide (1)[1]. Monitoring this specific degradant is a critical quality attribute (CQA) mandated by regulatory bodies to ensure drug safety and efficacy.

Historically, High-Performance Liquid Chromatography (HPLC) has been the gold standard for this analysis. However, the pharmaceutical industry's shift towards high-throughput screening and greener chemistry has driven the adoption of Ultra-Performance Liquid Chromatography (UPLC) (2)[2]. This guide provides a comprehensive cross-validation framework, objectively comparing legacy HPLC with modern UPLC methodologies for quantifying Risperidone N-oxide, complete with mechanistic insights and empirical validation data.

Mechanistic Context: Why Method Translation Matters

Translating a method from HPLC to UPLC is not merely a matter of increasing flow rates; it requires a fundamental understanding of chromatographic thermodynamics.

Risperidone N-oxide is formed via the oxidation of the piperidine nitrogen. Because it shares a nearly identical structural backbone with the parent compound, its polarity is only marginally higher. In reversed-phase chromatography, this structural similarity risks co-elution (3)[3].

• HPLC Causality: Traditional HPLC uses 5 µm particle stationary phases. Achieving baseline resolution (Rs > 1.5) between Risperidone and its N-oxide requires long columns (e.g., 250 mm) and extended run times to generate sufficient theoretical plates (4)[4].

• UPLC Causality: UPLC employs sub-2 µm particles (e.g., 1.7 µm bridged ethyl hybrid - BEH). According to the van Deemter equation, smaller particles minimize eddy diffusion and mass transfer resistance. This allows for higher mobile phase linear velocities without sacrificing theoretical plates, achieving superior resolution in a fraction of the time (5)[5].

Cross-Validation Workflow

Workflow for HPLC to UPLC cross-validation of Risperidone N-oxide.

Experimental Methodologies: A Self-Validating System

To establish trustworthiness, the experimental protocol must function as a self-validating system. Before any cross-validation samples are processed, the system must independently verify its own resolving power via System Suitability Testing (SST). Only if the critical pair resolution (Rs) is > 1.5 does the system "validate" itself to proceed.

Protocol A: Legacy HPLC-UV Method

Objective: Establish the baseline reference data for Risperidone N-oxide quantification.

• Column Selection: Hypersil ODS C18 (250 mm × 4.6 mm, 5 µm) (3)[3]. Rationale: Standard dimensions provide sufficient theoretical plates for resolving closely eluting oxidative impurities.

• Mobile Phase Preparation: Prepare a mixture of Methanol : Acetonitrile : 0.02 M Potassium Phosphate Buffer (pH 3.0) in a 65:20:15 (v/v/v) ratio[3]. Causality: The acidic pH suppresses the ionization of residual silanols on the stationary phase, preventing secondary interactions and peak tailing of the basic N-oxide.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Column Temperature: 25°C.

  • Detection: UV at 238 nm (isosbestic point for optimal absorption)[3].

Protocol B: High-Throughput UPLC-UV Method

Objective: Scale down the HPLC method to UPLC while demonstrating equivalent or superior analytical performance.

• Column Selection: Waters ACQUITY UPLC BEH C18 (100 mm × 2.1 mm, 1.7 µm) (2)[2]. Rationale: The ethylene-bridged hybrid particle withstands high pressures and resists basic degradation.

• Mobile Phase Preparation:

  • Mobile Phase A: 10 mM Ammonium Acetate in HPLC-grade water[2].

  • Mobile Phase B: Acetonitrile.

  • Causality: Replacing phosphate buffer with volatile ammonium acetate makes the method directly MS-compatible (should LC-MS/MS orthogonal validation be required) while maintaining the necessary ionic strength to prevent peak fronting.

• Chromatographic Conditions (Gradient):

  • Flow Rate: 0.3 mL/min[2].

  • Gradient: 0-1 min (80% A), 1-4 min (linear to 40% A), 4-5 min (return to 80% A).

  • Injection Volume: 1.0 µL.

  • Column Temperature: 45°C. Causality: Elevated temperature reduces mobile phase viscosity, mitigating the extreme backpressure generated by the 1.7 µm particles.

  • Detection: UV at 238 nm.

Comparative Performance Data

The following table synthesizes the empirical validation parameters obtained during the cross-validation of both methods, adhering strictly to ICH Q2(R1) guidelines.

Parameter	Legacy HPLC Method	High-Throughput UPLC Method	Cross-Validation Implication
Retention Time (N-oxide)	~8.4 min	~1.8 min	UPLC yields a ~78% reduction in analysis time.
Resolution (Rs)	2.1	3.5	Sub-2 µm particles provide sharper peaks and superior baseline separation.
LOD	1.79 µg/mL	0.03 µg/mL	UPLC demonstrates vastly superior sensitivity due to reduced peak dispersion.
LOQ	5.44 µg/mL	0.10 µg/mL	UPLC allows for highly accurate trace-level impurity profiling.
Linearity (R²)	0.998 (10-60 µg/mL)	0.9993 (0.1-1.5 µg/mL)	Both methods are highly linear; UPLC operates efficiently at a lower dynamic range.
Solvent Consumption	~15 mL / run	~1.5 mL / run	UPLC provides a 90% reduction in toxic solvent waste, aligning with Green Chemistry initiatives.

Note: Data synthesized from validated stability-indicating assays (5[5], 2[2], 4[4]).

Statistical Equivalency & Trustworthiness

To ensure the UPLC method is a valid replacement, the cross-validation relies on orthogonal statistical checks rather than just linear regression.

• Accuracy & Recovery: Spiked samples of Risperidone N-oxide at 80%, 100%, and 150% of the specification limit must be analyzed on both systems. UPLC recovery typically ranges from 97.5% to 101.1% (2)[2], mirroring legacy HPLC accuracy.

• Bland-Altman Analysis: A Bland-Altman plot should be constructed using the quantitative results from 30 parallel samples. If the differences between the HPLC and UPLC measurements fall within ±1.96 standard deviations of the mean difference, any systematic bias is mathematically ruled out, and the methods are deemed statistically interchangeable.

Conclusion

The cross-validation from HPLC to UPLC for Risperidone N-oxide analysis is not merely a transfer of parameters; it is a fundamental upgrade in analytical thermodynamics. By leveraging smaller particle sizes and optimized fluidics, UPLC enhances resolution and sensitivity while drastically reducing run times and solvent consumption. For drug development professionals, adopting this UPLC framework ensures more robust quality control and significantly faster batch release cycles.

References

• Longdom Publishing - Development and Validation of RP-UPLC Method for Determination of Related Substances in Risperdal Consta URL
• Rasayan Journal of Chemistry - DETERMINATION OF IMPURITIES OF RISPERIDONE API BY ULTRA PERFORMANCE LIQUID CHROMATOGRAPHY (UPLC)
• Benchchem - Risperidone E-Oxime (Degradation Pathways)
• ResearchGate - Stability Indicating HPLC Determination of Risperidone in Bulk Drug and Pharmaceutical Formulations URL
• ResearchGate - Identification and characterization of major degradation products of risperidone in bulk drug and pharmaceutical dosage forms URL

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Comparing forced degradation profiles of different risperidone formulations

An In-Depth Guide to Comparing the Forced Degradation Profiles of Different Risperidone Formulations

Introduction: Beyond the Active Ingredient

Risperidone (chemical name: 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one) is a widely prescribed atypical antipsychotic agent effective in the treatment of schizophrenia and bipolar disorder.[1] The stability of a drug product is a critical quality attribute, ensuring its safety, efficacy, and shelf life. While the intrinsic stability of the active pharmaceutical ingredient (API) is a known characteristic, the final formulation introduces a complex interplay of excipients, manufacturing processes, and physical forms that can significantly alter its degradation profile.

Forced degradation, or stress testing, is a cornerstone of pharmaceutical development, mandated by regulatory bodies like the International Council for Harmonisation (ICH).[2][3] By intentionally exposing the drug product to harsh conditions—such as acid, base, oxidation, light, and heat—we can predict its degradation pathways, identify potential degradation products, and develop stability-indicating analytical methods.[4][5]

This guide provides a comparative analysis of the forced degradation profiles of three common oral risperidone formulations: Conventional Tablets, Orally Disintegrating Tablets (ODTs), and Oral Solutions. As a Senior Application Scientist, the objective is not merely to present data but to elucidate the causal relationships between formulation composition and degradation behavior, offering field-proven insights for researchers, formulation scientists, and analytical development professionals.

Part 1: The Chemistry of Risperidone Degradation

Understanding the inherent vulnerabilities of the risperidone molecule is fundamental to interpreting formulation-specific stability data. The primary degradation pathways involve oxidation and hydrolysis, leading to well-characterized products.[6]

• Oxidative Degradation: The tertiary amine in the piperidine ring is susceptible to oxidation, leading to the formation of Risperidone N-oxide. This is a common degradation pathway, particularly under oxidative stress and photolytic conditions.[6][7][8]

• Hydrolytic Degradation: The benzisoxazole ring can undergo hydrolysis, though risperidone is generally more stable against hydrolysis compared to oxidation.[9]

• Metabolic Hydroxylation: While primarily a metabolic process in vivo, the formation of 9-hydroxyrisperidone (paliperidone), an active metabolite, is also a potential related substance that must be analytically resolved from degradation products.[6]

The major degradation products formed under stress conditions are Risperidone N-oxide and, to a lesser extent, products resulting from the hydrolysis of the benzisoxazole ring.[6][7]

Caption: Primary degradation pathways of the risperidone molecule.

Part 2: Experimental Design and Methodology

A robust and well-designed experimental protocol is essential for generating reliable and comparable data. The following methodology is grounded in ICH guidelines and best practices in analytical science.[2]

Rationale for Formulation Selection

• Conventional Tablets: Represent a standard solid dosage form where the API is protected by a compressed matrix of excipients. Degradation is often initiated by solid-state reactions or after dissolution.

• Orally Disintegrating Tablets (ODTs): These are typically more porous and contain super-disintegrants. This high porosity can increase the API's exposure to environmental factors like humidity and oxygen.[7]

• Oral Solutions: An aqueous environment where the API is fully solubilized. This form is inherently more susceptible to hydrolytic degradation and potential interactions with soluble excipients like preservatives and buffers.

Forced Degradation Protocol

The objective is to achieve a target degradation of 5-20%, which is sufficient to detect and identify degradants without completely destroying the molecule, a principle outlined in ICH Q1A(R2).[4]

1. Sample Preparation:

• Tablets/ODTs: A quantity of finely powdered tablets equivalent to 25 mg of risperidone is used.[10]

• Oral Solution: A volume of the solution equivalent to 25 mg of risperidone is used.

2. Stress Conditions:

• Acid Hydrolysis: Samples are refluxed with 50 mL of 0.1 M HCl for 12 hours at 80°C.[1] The solution is then neutralized with 0.1 M NaOH.

• Base Hydrolysis: Samples are refluxed with 50 mL of 0.1 M NaOH for 8 hours at 80°C. The solution is then neutralized with 0.1 M HCl.

• Oxidative Degradation: Samples are treated with 50 mL of 3% H₂O₂ at room temperature for 6 hours.[8]

• Thermal Degradation: Powdered tablet samples and oral solutions (in sealed containers) are exposed to 80°C in a dry-heat oven for 48 hours.[8]

• Photodegradation: Samples are exposed to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[5] A control sample is wrapped in aluminum foil to shield it from light.

3. Final Preparation:

• After the specified stress period, all samples are cooled, quantitatively transferred to 100 mL volumetric flasks, and diluted to volume with a suitable diluent (e.g., 50:50 Acetonitrile:Water), achieving a theoretical concentration of 250 µg/mL.[10]

• Solutions are filtered through a 0.45 µm nylon filter before injection.

Stability-Indicating HPLC Method

The analytical method must be able to separate the intact risperidone peak from all potential degradation products, excipients, and related substances.

Caption: General workflow for the analysis of forced degradation samples.

Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm particle size[1]	Provides excellent hydrophobic retention and resolution for risperidone and its non-polar degradants.
Mobile Phase	Buffer:Methanol:Acetonitrile (65:15:20, v/v/v)[10] (Buffer: 10 mM KH₂PO₄, pH adjusted to 3.5)	The buffered aqueous-organic mixture ensures good peak shape and separation of basic compounds like risperidone.
Flow Rate	1.0 mL/min[10]	A standard flow rate that provides a good balance between analysis time and separation efficiency.
Detection	UV at 280 nm[1]	Risperidone has a strong chromophore, and 280 nm provides good sensitivity for both the parent drug and its degradants.
Column Temp.	25°C (Ambient)[10]	Ensures reproducible retention times.
Injection Vol.	10 µL[10]	A small volume to prevent peak overload and distortion.

This method should be validated for specificity, linearity, accuracy, and precision according to ICH Q2(R1) guidelines to ensure it is trustworthy and fit for purpose.

Part 3: Comparative Degradation Profiles (Results & Discussion)

The following table summarizes the expected outcomes from the forced degradation studies. The data is illustrative, based on published literature and chemical principles.[7][9]

Table 1: Summary of Forced Degradation Results for Risperidone Formulations

Formulation	Stress Condition	% Risperidone Remaining (Assay)	No. of Degradants >0.1%	Key Degradant(s)
Conventional Tablet	Acid Hydrolysis (0.1M HCl)	~92%	2	Hydrolysis Product
Base Hydrolysis (0.1M NaOH)	~88%	3	Hydrolysis Products
Oxidation (3% H₂O₂)	~81%	1	N-Oxide
Thermal (80°C)	~96%	1	N-Oxide
Photolytic (ICH Q1B)	~85%	2	N-Oxide
Orally Disintegrating Tablet (ODT)	Acid Hydrolysis (0.1M HCl)	~91%	2	Hydrolysis Product
Base Hydrolysis (0.1M NaOH)	~87%	3	Hydrolysis Products
Oxidation (3% H₂O₂)	~78%	2	N-Oxide
Thermal (80°C)	~94%	2	N-Oxide
Photolytic (ICH Q1B)	~80%	3	N-Oxide
Oral Solution	Acid Hydrolysis (0.1M HCl)	~85%	3	Hydrolysis Product
Base Hydrolysis (0.1M NaOH)	~80%	4	Hydrolysis Products
Oxidation (3% H₂O₂)	~75%	2	N-Oxide
Thermal (80°C)	~95%	1	N-Oxide
Photolytic (ICH Q1B)	~82%	2	N-Oxide

Discussion of Profiles

Conventional Tablets: The compressed tablet matrix offers moderate protection to the API. Degradation is most pronounced under oxidative and photolytic stress, leading primarily to the formation of the N-oxide.[6][10] Hydrolytic degradation is less severe, as the drug must first dissolve from the matrix before significant hydrolysis can occur. The choice of excipients is critical; for example, some lubricants or binders could have reactive impurities that accelerate degradation.

Orally Disintegrating Tablets (ODTs): ODTs show a slightly higher susceptibility to oxidative and photolytic degradation compared to conventional tablets. This is a key point of differentiation. The highly porous structure, designed for rapid disintegration, provides a larger surface area for interaction with atmospheric oxygen and light. Furthermore, certain excipients used in ODTs, such as hydroxypropylcellulose, have been shown to promote the photo-oxidation of risperidone, whereas acidic disintegrants like carmellose can improve photostability.[7] This highlights the profound impact of excipient selection on the stability profile.

Oral Solution: As hypothesized, the oral solution is the most susceptible to hydrolytic degradation. With the API fully solubilized, it is immediately available for reaction in the aqueous medium. The degradation is more significant under both acidic and basic conditions compared to the solid dosage forms. The formulation is also highly susceptible to oxidation. The stability can be further influenced by preservatives, antioxidants, or buffering systems included in the solution. For instance, an acidic pH buffer used for solubility enhancement might improve photostability but could create a trade-off by accelerating acid-catalyzed hydrolysis over a long shelf-life.[7]

Conclusion

This comparative guide demonstrates that the stability of a risperidone product is not solely a function of the API's intrinsic properties but is significantly modulated by the formulation.

• Solid dosage forms (Tablets and ODTs) are more vulnerable to oxidation and photolysis , with the porous nature of ODTs and specific excipients potentially increasing this susceptibility.[7]

• Liquid dosage forms (Oral Solutions) are most susceptible to hydrolysis , due to the API being in a solubilized state.

These findings underscore the necessity of performing formulation-specific forced degradation studies early in the development process. Such studies are indispensable for selecting appropriate excipients, developing a robust formulation, establishing a truly stability-indicating analytical method, and ultimately ensuring the delivery of a safe and effective medication to the patient.

References

• Maślanka, A., Krzek, J., & Patrzałek, A. (n.d.). DETERMINATION OF RISPERIDONE IN TABLETS IN THE PRESENCE OF ITS DEGRADATION PRODUCTS AND PLACEBO-DERIVED CONSTITUENTS.
• Suthar, A. P., et al. (2009). Determination of Risperidone and forced degradation behavior by HPLC in tablet dosage form. ResearchGate.
• Reddy, Y. R., Kumar, K. K., & Rao, S. V. (2012). Stability Indicating HPLC Determination of Risperidone in Bulk Drug and Pharmaceutical Formulations. PMC.
• Bharathi, C., et al. (2004). Identification and characterization of major degradation products of risperidone in bulk drug and pharmaceutical dosage forms. Ovid.
• Teraoka, R., et al. (2014). Photostability of Risperidone in Tablets. J-Stage.
• Magar, L. P., et al. (2020). DETERMINATION OF IMPURITIES OF RISPERIDONE API BY ULTRA PERFORMANCE LIQUID CHROMATOGRAPHY (UPLC). Rasayan Journal of Chemistry.
• ResolveMass Laboratories. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects.
• Mennickent, S., et al. (2018). Risperidone degradation at 3.00 % H2O2 exposition. ResearchGate.
• García-Calvo, E., et al. (2021). The Steady-State Comparative Bioavailability of Intramuscular Risperidone ISM and Oral Risperidone: An Open-Label, One-Sequence Study. ResearchGate.
• ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products.
• García-Calvo, E., et al. (2021). The Steady-State Comparative Bioavailability of Intramuscular Risperidone ISM and Oral Risperidone: An Open-Label, One-Sequence Study. PMC.
• Johnson & Johnson Medical Affairs. (2024). RISPERDAL® (risperidone) - Pharmacokinetics. J&J Medical Connect.
• Al-Hinai, M. S., et al. (2013). Sensitive Method for the Quantitative Determination of Risperidone in Tablet Dosage Form by High-Performance Liquid Chromatography Using Chlordiazepoxide as Internal Standard. PMC.
• Jain, D., & Basniwal, P. K. (2013). ICH GUIDELINES: STRESS DEGRADATION STUDY. IJCRT.org.
• Vella, G., et al. (2022). Population Pharmacokinetics of Risperidone and Paliperidone in Schizophrenia: A Systematic Review. MDPI.
• George, K., & Wu, J. (2012). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International.
• Kumar, R., et al. (2007). Identification, isolation and characterization of potential degradation product in risperidone tablets. R Discovery.
• Song, J., et al. (2016). Pharmacokinetic comparison of fast-disintegrating and conventional tablet formulations of risperidone in healthy volunteers. ResearchGate.
• Lamb, E. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific.

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A Comparative Guide to the Validation of Quantitative NMR for Risperidone Pyrimidinone-N-Oxide Reference Standard

In the landscape of pharmaceutical development and quality control, the purity and integrity of reference standards are paramount. These standards serve as the benchmark against which active pharmaceutical ingredients (APIs) and finished drug products are measured. For antipsychotic drugs like risperidone, meticulous control over impurities, such as its degradation product risperidone pyrimidinone-N-oxide, is critical for ensuring safety and efficacy. This guide provides an in-depth technical comparison of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy against traditional chromatographic methods for the validation of risperidone pyrimidinone-N-oxide as a reference standard.

The accurate quantification of this N-oxide impurity is crucial as it is listed as a potential impurity in pharmacopeias.[1][2] The synthesis of such impurities is a key step in developing and validating analytical methods to ensure the quality of the final drug product.[1]

The Ascendancy of qNMR: A Primary Method for Purity Assessment

Quantitative NMR (qNMR) has emerged as a powerful, primary analytical method for the direct measurement of analyte concentration.[3] Its fundamental principle lies in the direct proportionality between the integrated signal area of a specific nucleus (most commonly ¹H) and the number of those nuclei in the molecule.[3][4] This allows for quantification without the need for an identical reference standard of the analyte itself, a significant advantage over comparative techniques like High-Performance Liquid Chromatography (HPLC).[3][5]

The United States Pharmacopeia (USP) and other international pharmacopeias are increasingly recognizing the value of qNMR for the purity determination of organic compounds and the composition of mixtures.[6][7][8] Its ability to provide metrologically traceable results makes it a robust tool for the certification of reference materials.[6][9]

Head-to-Head Comparison: qNMR vs. HPLC-UV for Reference Standard Validation

The choice of an analytical technique for the validation of a reference standard depends on various factors, including the specific requirements of the analysis and the properties of the compound .[5] Below is a comparative summary of qNMR and HPLC-UV for the characterization of risperidone pyrimidinone-N-oxide.

Parameter	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Direct, primary method based on the molar concentration of the analyte.[3]	Comparative method based on the separation of components and their response to a UV detector.[3]
Reference Standard	Requires a certified internal standard of a different, well-characterized compound.[10]	Typically requires a certified reference standard of the analyte itself for accurate quantification.[5]
Specificity	High; provides structural information that aids in unambiguous signal assignment.[7]	Can be challenging if impurities co-elute or have similar UV spectra.[11]
Accuracy	Excellent, providing an absolute purity value.[4][5]	High, but can be influenced by the response factors of impurities.[3]
Precision	Excellent, with typically low relative standard deviation (RSD).[5]	Very good, with low RSD.[12][13]
Analysis Time	Generally faster per sample as extensive method development is not always necessary.[5][14]	Can be more time-consuming due to the need for column equilibration and gradient elution.[5]
LOD/LOQ	Generally higher than HPLC.[5][15]	Generally offers higher sensitivity for trace impurities.[5][16]

For a comprehensive characterization of a reference standard, a dual-pronged approach utilizing both qNMR and HPLC can be highly effective.[5] qNMR can provide a precise and accurate purity value for the main component, while HPLC can offer a detailed profile of the impurities.[5]

Experimental Protocol: Validation of Risperidone Pyrimidinone-N-oxide by qNMR

The following is a detailed, step-by-step methodology for the validation of a risperidone pyrimidinone-N-oxide reference standard using qNMR, in accordance with ICH Q2(R1) guidelines.[11][16][17][18]

Materials and Instrumentation

• Analyte: Risperidone Pyrimidinone-N-oxide (structure and properties can be found in public databases).[19]

• Internal Standard: A certified reference material with high purity (e.g., maleic acid, dimethyl sulfone). The choice of internal standard is critical and should have signals that do not overlap with the analyte's signals.[10][20]

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d6) is a suitable solvent for both risperidone and its N-oxide.[21]

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended to achieve adequate signal dispersion and sensitivity.[22]

Sample Preparation

• Accurately weigh approximately 10 mg of the risperidone pyrimidinone-N-oxide and 10 mg of the internal standard into a clean, dry vial.

• Dissolve the weighed solids in a precise volume (e.g., 1.0 mL) of DMSO-d6.

• Vortex the solution to ensure complete dissolution and homogeneity.

• Transfer an appropriate volume (e.g., 0.6 mL) of the solution into a high-quality NMR tube.

NMR Data Acquisition

• Pulse Program: A simple single-pulse experiment (e.g., 'zg' on Bruker instruments) should be used.[20]

• Relaxation Delay (d1): A sufficiently long relaxation delay (at least 5 times the longest T1 of the signals of interest) is crucial for accurate quantification.

• Number of Scans: An adequate number of scans should be acquired to achieve a good signal-to-noise ratio (S/N > 250:1 for 1% precision).[7]

• Other Parameters: Standard acquisition parameters for ¹H NMR should be optimized, including spectral width, acquisition time, and pulse width.[22]

Data Processing and Analysis

• Apply a Fourier transform to the acquired free induction decay (FID).

• Perform phase and baseline correction to ensure accurate integration.

• Integrate the well-resolved, non-overlapping signals of both the risperidone pyrimidinone-N-oxide and the internal standard.

• Calculate the purity of the analyte using the following equation[20]:

  Purity_analyte (%) = (I_analyte / N_analyte) * (N_std / I_std) * (M_analyte / M_std) * (m_std / m_analyte) * Purity_std (%)

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • "analyte" refers to risperidone pyrimidinone-N-oxide

  • "std" refers to the internal standard

Visualizing the qNMR Validation Workflow

The following diagram illustrates the key stages in the validation of a reference standard using qNMR.

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Safety & Regulatory Compliance

A Guide to the Proper Disposal of Risperidone Pyrimidinone-N-oxide for Laboratory Professionals

As a Senior Application Scientist, I understand that meticulous research extends beyond the bench; it encompasses the entire lifecycle of a chemical, including its safe and compliant disposal. Risperidone Pyrimidinone-N-oxide, a key impurity and degradation product of the antipsychotic drug risperidone, requires careful handling due to its inherent toxicological and environmental profile.[1][2] This guide provides a comprehensive, step-by-step protocol for its disposal, grounded in scientific principles and regulatory standards to ensure the safety of personnel and the protection of our environment.

The procedures outlined below are designed to be a self-validating system, where the logic behind each step is explained to foster a deep understanding of safe laboratory practices.

Hazard Assessment and Risk Profile: Know Your Compound

Before any handling or disposal, a thorough understanding of the compound's risks is paramount. While specific data for Risperidone Pyrimidinone-N-oxide may be limited, its hazard profile is directly informed by the parent compound, risperidone, and the available Safety Data Sheets (SDS) for risperidone impurities. The primary risks are acute oral toxicity and significant, long-lasting toxicity to aquatic life.[3] This latter point is the scientific basis for the strict prohibition of drain or sewer disposal.[4]

Table 1: Hazard Profile of Risperidone Impurity Standard

Hazard Identification	Classification	Rationale & Implication
GHS Classification	Acute Toxicity, Oral (Category 3)[5]	H301: Toxic if swallowed. This necessitates stringent personal protective equipment (PPE) to prevent accidental ingestion via hand-to-mouth contact.
	Specific Target Organ Toxicity, Repeated Exposure (Category 1)[3]	H372: Causes damage to organs through prolonged or repeated exposure. This highlights the need for engineering controls like fume hoods to minimize chronic exposure.
	Hazardous to the Aquatic Environment, Long-term (Category 2)[3]	H411: Toxic to aquatic life with long lasting effects. This is the critical driver for treating the compound as hazardous waste and strictly forbidding aqueous disposal.

| UN Number | UN2811[3] | Proper Shipping Name: Toxic solid, organic, n.o.s. This United Nations designation classifies the material as hazardous for transport, dictating the requirements for licensed waste haulers. |

Pre-Disposal Protocol: Engineering Controls & Personal Protective Equipment (PPE)

The foundation of safe disposal is preventing exposure during waste handling and accumulation. The causality is simple: if the compound cannot enter the body or the environment, it cannot cause harm.

Engineering Controls:

• Fume Hood/Ventilated Enclosure: All handling of solid Risperidone Pyrimidinone-N-oxide and preparation of its waste should be conducted within a certified chemical fume hood or other suitable local exhaust ventilation system.[6] This prevents the inhalation of fine particulates.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[7]

• Hand Protection: Use nitrile rubber gloves.[3] Always inspect gloves prior to use and change them immediately if contamination occurs.

• Protective Clothing: A standard lab coat is required. For bulk handling or spill cleanup, additional protective clothing may be necessary.[3]

Step-by-Step Waste Accumulation & Containerization Protocol

Proper segregation and containment are the most critical hands-on steps in the disposal workflow. Following this protocol ensures that the waste is managed safely within the lab and is ready for compliant final disposal.

Step 1: Consult Institutional Guidelines (Mandatory First Step)

• Action: Before generating any waste, contact your institution's Environmental Health and Safety (EHS) department.[8][9]

• Causality: EHS provides specific protocols for waste categorization, container types, labeling, and pickup schedules that are compliant with local, state, and federal regulations like the EPA's Resource Conservation and Recovery Act (RCRA).[10][11]

Step 2: Designate a Hazardous Waste Stream

• Action: Categorize waste containing Risperidone Pyrimidinone-N-oxide as "Hazardous Pharmaceutical Waste" or "Toxic Chemical Waste," in accordance with your EHS guidelines.

• Causality: This ensures the compound is not mixed with non-hazardous or other incompatible waste streams, preventing dangerous reactions and ensuring it is routed to the correct final disposal method (incineration).

Step 3: Select an Appropriate Waste Container

• Action: Use a designated hazardous waste container, typically made of high-density polyethylene (HDPE), that is in good condition with a securely sealing lid.[9] The container must be chemically compatible with the compound.

• Causality: A robust, sealed container prevents leaks and spills during storage and transport. Using incompatible containers could lead to degradation of the container and a release of its hazardous contents.

Step 4: Ensure Proper and Complete Labeling

• Action: Immediately label the waste container with the following information:

  • The words "Hazardous Waste."

  • The full chemical name: "Risperidone Pyrimidinone-N-oxide."

  • The accumulation start date (the date the first drop of waste enters the container).

  • An accurate list of all contents if it is a mixed waste.

  • Applicable hazard warnings/pictograms (e.g., Skull and Crossbones, Environment).

• Causality: Accurate labeling is a regulatory requirement and is essential for communicating hazards to everyone in the laboratory and to the hazardous waste technicians who will handle the container.

Step 5: Segregate and Store Securely

• Action: Keep the sealed waste container in a designated satellite accumulation area. This area should be secure, away from general lab traffic, and separate from incompatible materials, particularly strong oxidizing agents.[5][7]

• Causality: Proper storage minimizes the risk of accidental spills, unauthorized access, and dangerous chemical reactions.

Final Disposal Workflow

The journey of Risperidone Pyrimidinone-N-oxide from a laboratory reagent to its final destruction is a controlled, multi-step process. The ultimate disposal method must be high-temperature incineration at a licensed facility, which is the EPA-recommended method for many pharmaceutical wastes to ensure complete destruction.[6][10]

Caption: Disposal workflow for Risperidone Pyrimidinone-N-oxide.

Emergency Procedures: Small-Scale Spill Management

In the event of an accidental release, a prepared response is crucial to mitigate exposure and environmental contamination.

• Evacuate & Alert: Alert personnel in the immediate area. If the spill is large or if dust is airborne, evacuate the laboratory and contact EHS.

• Don PPE: At a minimum, don the PPE described in Section 2 (goggles, lab coat, double nitrile gloves).

• Containment: Prevent further spread of the solid material.[3]

• Clean-Up: Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand). Carefully sweep or scoop the material up, avoiding the creation of dust, and place it into a designated hazardous waste container.[3][12] Do not use high-pressure water streams.[3]

• Decontaminate: Clean the spill area thoroughly with soap and water. All cleaning materials (wipes, gloves, etc.) must also be disposed of as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department.

By adhering to this comprehensive guide, researchers, scientists, and drug development professionals can manage and dispose of Risperidone Pyrimidinone-N-oxide responsibly, upholding the highest standards of scientific integrity, laboratory safety, and environmental stewardship.

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• RISPERDAL 1 mg Tablet - Safety Data Sheet (SDS). (2024, December 12). J&J Medical Connect.

• Srinivasa Rao, P., & Ramana, K.V. (2004). Identification and characterization of major degradation products of risperidone in bulk drug and pharmaceutical dosage forms. Journal of Pharmaceutical and Biomedical Analysis, 35(5), 1215-1221. Retrieved from [Link]

• Risperidone - Safety Data Sheet. (2018, March 13). Ofipharma.

• Management of Hazardous Waste Pharmaceuticals. (2026, January 22). U.S. Environmental Protection Agency (EPA). Retrieved from [Link]

• Risperidone - Safety Data Sheet. (2025, September 10). Cayman Chemical.
• Risperidone - SAFETY DATA SHEET. (2015, May 28). Fisher Scientific.

• D'Souza, S. S., & DeLuca, P. P. (2006). Accelerated Polymer Biodegradation of Risperidone Poly(d, l-Lactide-Co-Glycolide) Microspheres. AAPS PharmSciTech, 7(4), E90. Retrieved from [Link]

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• MATERIAL SAFETY DATA SHEETS RISPERIDONE EP IMPURITY L. Cleanchem Laboratories.
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